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Compound of Interest

Compound Name:
3-Chloro-2,4-

difluorophenylacetonitrile

Cat. No.: B2391452 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-(3-Chloro-2,4-

difluorophenyl)acetonitrile

Introduction

2-(3-Chloro-2,4-difluorophenyl)acetonitrile, identified by CAS number 886761-67-7, is a

halogenated aromatic nitrile. Compounds of this class are pivotal building blocks in medicinal

chemistry and materials science. The strategic placement of chloro and fluoro substituents on

the phenyl ring significantly modulates the molecule's electronic properties, lipophilicity, and

metabolic stability, making it a valuable intermediate in the synthesis of complex target

molecules, particularly in the development of novel pharmaceuticals and agrochemicals.

This guide provides a comprehensive overview of the core physical properties of 2-(3-Chloro-

2,4-difluorophenyl)acetonitrile, details rigorous experimental protocols for their determination,

and outlines essential safety and handling procedures. The methodologies described are

grounded in established laboratory principles to ensure accuracy and reproducibility, reflecting

a commitment to scientific integrity.

Core Physicochemical Properties
The fundamental physical and chemical characteristics of a compound are critical for its

application in synthesis, formulation, and quality control. The properties of 2-(3-Chloro-2,4-

difluorophenyl)acetonitrile are summarized below.
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Property Value Source

CAS Number 886761-67-7 [1][2]

Molecular Formula C₈H₄ClF₂N [2]

Molecular Weight 187.57 g/mol [3]

Physical Form
Pale-yellow to Yellow-brown

Liquid
[2]

Purity Typically ≥95% [2]

Storage Temperature 2-8°C, Sealed in dry conditions [2]

InChI Key
LTQOCFQXFUZWLB-

UHFFFAOYSA-N
[2]

Experimental Determination of Physical Properties
Accurate determination of physical properties is a cornerstone of chemical characterization.

The following section details validated protocols for measuring key parameters, explaining the

causality behind the experimental design.

Determination of Boiling Point via Distillation
The boiling point is a fundamental property that informs purification strategies and reaction

condition selection. For a substituted acetonitrile, which may be sensitive to high temperatures,

distillation under reduced pressure is the preferred method to prevent decomposition.

Methodology:

Apparatus Setup: Assemble a short-path distillation apparatus. This minimizes the surface

area and travel distance for the vapor, reducing sample loss. Ensure all glassware is dry to

prevent contamination.

Sample Preparation: Place a small volume (e.g., 5-10 mL) of 2-(3-Chloro-2,4-

difluorophenyl)acetonitrile into the distillation flask along with a magnetic stir bar or boiling

chips to ensure smooth boiling.
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System Evacuation: Connect the apparatus to a vacuum pump protected by a cold trap.

Gradually reduce the pressure to the desired level (e.g., 1-5 mmHg). A stable, low pressure

is crucial for an accurate boiling point measurement at that pressure.

Heating: Gently heat the distillation flask using a heating mantle. A slow, controlled heating

rate is essential to establish a clear equilibrium between the liquid and vapor phases.

Data Collection: Record the temperature at which the vapor condensate consistently drips

from the condenser into the collection flask. This temperature is the boiling point at the

recorded pressure. The pressure must be monitored and remain constant throughout the

distillation.

Correction to Atmospheric Pressure (Optional): If required, the boiling point at atmospheric

pressure can be estimated using a nomograph or the Clausius-Clapeyron equation, though

direct measurement under vacuum is often more relevant for sensitive compounds.

Workflow for Boiling Point Determination:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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